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Compound of Interest

Compound Name: 2-Cyclopentenone

Cat. No.: B042074 Get Quote

Immediate Safety and Disposal Overview:

Proper management of 2-Cyclopentenone waste is crucial for maintaining a safe laboratory

environment and ensuring regulatory compliance. This substance is a flammable liquid and

vapor that can cause serious skin and eye irritation, as well as respiratory irritation.[1][2] Under

no circumstances should 2-Cyclopentenone be disposed of down the drain.[3][4] The primary

disposal method involves collection in designated, properly labeled containers, followed by

treatment at an approved waste disposal plant, often through high-temperature incineration.[3]

[5] Always adhere to local, regional, and national regulations for hazardous waste disposal.[6]

Key Chemical and Safety Data
For quick reference, the following table summarizes essential quantitative information for 2-
Cyclopentenone.
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Property Value Source(s)

CAS Number 930-30-3 [1]

Molecular Formula C₅H₆O [7]

Molar Mass 82.102 g·mol⁻¹ [7]

Boiling Point 150 °C (302 °F) [7]

Flash Point 42 °C (108 °F) [7]

UN Number 2245

Hazard Class 3 (Flammable Liquid)

Step-by-Step Disposal Protocol
This protocol provides a systematic approach to the safe handling and disposal of 2-
Cyclopentenone waste.

1. Waste Identification and Segregation:

Collect waste 2-Cyclopentenone and any materials contaminated with it (e.g., absorbent

pads, gloves, empty containers) separately from other chemical waste streams.

If mixing with other solvents is unavoidable, the resulting mixture must be fully characterized

and labeled with all constituents.

2. Container Selection and Labeling:

Use a dedicated, leak-proof, and chemically resistant container for waste collection. High-

density polyethylene (HDPE) or glass containers are suitable.[3]

The container must be clearly labeled as "Hazardous Waste."[3]

The label must include the full chemical name, "2-Cyclopentenone," and clearly indicate the

associated hazards: "Flammable" and "Irritant."[3]

3. Safe Storage of Waste:
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Keep the waste container tightly sealed when not in use.[3][8]

Store the container in a designated and properly ventilated satellite accumulation area or a

central hazardous waste storage facility.[3]

The storage area must be cool, dry, and away from all sources of ignition, such as heat,

sparks, and open flames.[3][5][9][10]

Ensure that any metal containers used for storage or transfer are properly grounded and

bonded to prevent static discharge.[5][10][11]

4. Arranging for Final Disposal:

The disposal of 2-Cyclopentenone waste must be managed by a licensed professional

hazardous waste disposal service.[3][4]

Contact your institution's Environmental Health and Safety (EHS) department to coordinate a

waste pickup.

Provide the EHS department and the waste vendor with an accurate description of the

waste, including its composition and volume.

5. Documentation:

Complete all necessary hazardous waste manifests and other regulatory paperwork provided

by your EHS department or the waste disposal vendor. Accurate record-keeping is a legal

requirement.

Emergency Procedures for Spills
In the event of a 2-Cyclopentenone spill, follow these procedures:

Evacuate and Secure: Evacuate all non-essential personnel from the immediate area.[10]

Eliminate Ignition Sources: Immediately remove all sources of ignition, including sparks,

open flames, and hot surfaces.[1][9][10]

Ventilate: Ensure the area is well-ventilated to disperse flammable vapors.[5]
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Containment: Prevent the spill from entering drains, sewers, or waterways.[1][5][8]

Absorption: Cover and absorb the spill with a non-combustible, inert material such as sand,

earth, vermiculite, or diatomaceous earth.[1][4][8][12]

Collection: Using non-sparking tools, carefully collect the absorbed material and place it into

a suitable, labeled container for disposal as hazardous waste.[1][5][8][10][11]

Decontamination: Clean the affected area thoroughly.

Disposal Workflow Visualization
The following diagram illustrates the decision-making process for the proper disposal of 2-
Cyclopentenone.
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Emergency Path

Start: 2-Cyclopentenone Waste Generated

Is waste pure or contaminated material?

Segregate from other waste streams

Select appropriate waste container
(HDPE or Glass)

Label container:
'Hazardous Waste'
'2-Cyclopentenone'

'Flammable', 'Irritant'

Store container in designated,
cool, ventilated area away from ignition sources

Keep container tightly sealed

Contact EHS for pickup by
licensed waste disposal service

Complete hazardous waste manifest

End: Compliant Disposal

Spill Occurs

Follow Emergency Spill Protocol:
1. Evacuate & Secure

2. Eliminate Ignition Sources
3. Ventilate

4. Contain & Absorb
5. Collect in Labeled Container

Immediate Action

Post-Cleanup

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of 2-Cyclopentenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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